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Compound of Interest

Compound Name: Methyl 2-aminonicotinate

Cat. No.: B050381 Get Quote

Technical Support Center: Methyl 2-
aminonicotinate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

solubility challenges with Methyl 2-aminonicotinate.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the general physicochemical properties of Methyl 2-aminonicotinate?

A1: Understanding the fundamental properties of Methyl 2-aminonicotinate is the first step in

effective solubilization. Key data is summarized below.

Data Presentation: Physicochemical Properties
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Property Value Source

Molecular Formula C₇H₈N₂O₂ [1][2][3]

Molecular Weight 152.15 g/mol [1][2][3]

Appearance
White to almost white or yellow

powder/crystal
[1][2][4]

Melting Point 82-86 °C [2][4]

Boiling Point (Predicted) 251.3 ± 20.0 °C [2][4]

Density (Predicted) 1.238 ± 0.06 g/cm³ [2][4]

pKa (Predicted) 4.71 ± 0.36 [2][4]

Q2: Which solvents are recommended for dissolving Methyl 2-aminonicotinate?

A2: Methyl 2-aminonicotinate exhibits good solubility in certain organic solvents. For aqueous

applications, a stock solution in an organic solvent is typically prepared first and then diluted.

Data Presentation: Solvent Solubility

Solvent Concentration Notes Source

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (657.25

mM)

Ultrasonic assistance

may be needed. Use

newly opened,

anhydrous DMSO as

it is hygroscopic.

[1]

Methanol Soluble

A recommended

solvent for creating

stock solutions.

[2][4][5]

Q3: I'm struggling to dissolve Methyl 2-aminonicotinate in my aqueous buffer. What should I

do?
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A3: Direct dissolution in aqueous buffers can be challenging. The recommended approach is to

first prepare a concentrated stock solution in an organic solvent like DMSO or Methanol and

then dilute it into your aqueous medium. If you are still facing issues, consider the following

troubleshooting steps.
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Start:
Insoluble in Aqueous Buffer

Did you prepare a concentrated
stock in DMSO or Methanol?

Prepare a stock solution
(e.g., 10-100 mM in DMSO).

See Protocol Below.

No

Dilute stock solution into
your aqueous buffer.

Yes

Aid dissolution with gentle
vortexing or sonication.

Is the compound still
precipitating?

Adjust pH of the final buffer.
See Q4 for details.

Yes

Success:
Compound Solubilized

No

Consider adding a co-solvent
(e.g., PEG300, Tween 80)

to the final buffer.

Issue Persists:
Consider alternative

formulation strategies.
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Acidic pH (e.g., pH < 4) Neutral/Alkaline pH (e.g., pH > 6)

Protonated Form (Cation)
-NH₃⁺

Higher Aqueous Solubility
Deprotonation

Neutral Form
-NH₂

Lower Aqueous Solubility

Protonation
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Start

1. Calculate Mass of
Methyl 2-aminonicotinate

2. Equilibrate and Weigh
the Compound

3. Add ~75% of Final
Volume of DMSO

4. Vortex / Sonicate
until Dissolved

5. Adjust to Final
Volume with DMSO

6. Cap and Invert
to Homogenize

7. Aliquot into
Single-Use Vials

8. Store at -20°C or -80°C
(Protect from Light)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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